Cas no 32376-44-6 ( )
structure
Product Name:
CAS No:32376-44-6
MF:C9H16O4
MW:188.220943450928
CID:916877
PubChem ID:347694
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-acetyloxypropanoate
- NSC406493
- NSC-406493
- SCHEMBL7361092
- Propanoic acid, 2-(acetyloxy)-, 1,1-dimethylethyl ester, (R)-(9CI)
- 32376-44-6
-
-
- Inchi： 1S/C9H16O4/c1-6(12-7(2)10)8(11)13-9(3,4)5/h6H,1-5H3
- InChI Key： PHNMHWJIWPTKNO-UHFFFAOYSA-N
- SMILES： O(C(C(C)OC(C)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 188.10488
- Monoisotopic Mass: 188.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
32376-44-6 ( ) Related Products
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- 36293-63-7(Propanoic acid,2-hydroxy-2-methyl-, 1,1-dimethylethyl ester)
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